3,8,10-Trihydroxy-6-(2-methyl-1-propenyl)-6H,7H-[1]benzopyrano[4,3-b][1]benzopyran-7-one

• CAS No.: 145643-96-5
• Product Name: 3,8,10-Trihydroxy-6-(2-methyl-1-propenyl)-6H,7H-[1]benzopyrano[4,3-b][1]benzopyran-7-one
• Molecular Formula: C20H16O6
• Molecular Weight: 352.3 g/mol
• IUPAC Name: 3,8,10-trihydroxy-6-(2-methylprop-1-enyl)-6H-chromeno[4,3-b]chromen-7-one
• Standard InChI: InChI=1S/C20H16O6/c1-9(2)5-15-18-19(24)17-13(23)6-11(22)8-16(17)26-20(18)12-4-3-10(21)7-14(12)25-15/h3-8,15,21-23H,1-2H3
• Standard InChIKey: VHNPAPHWKVLGHG-UHFFFAOYSA-N
• SMILES: CC(=CC1C2=C(C3=C(O1)C=C(C=C3)O)OC4=CC(=CC(=C4C2=O)O)O)C
• Canonical SMILES: CC(=CC1C2=C(C3=C(O1)C=C(C=C3)O)OC4=CC(=CC(=C4C2=O)O)O)C
• Appearance: Yellow powder
• Melting Point: 160-162°C
• Physical Description: Solid
• Description: Cyclocommunol belongs to the class of organic compounds known as pyranoflavonoids. Pyranoflavonoids are compounds containing a pyran ring fused to a 2-phenyl-1, 4-benzopyran skeleton. Thus, cyclocommunol is considered to be a flavonoid lipid molecule. Cyclocommunol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, cyclocommunol is primarily located in the membrane (predicted from logP). Outside of the human body, cyclocommunol can be found in breadfruit and fruits. This makes cyclocommunol a potential biomarker for the consumption of these food products.
• PubChem Compound: 10315987
• Last Modified: Nov 11 2021